Cas no 167958-89-6 ((3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol)

• Product Name: (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
• CAS No: 167958-89-6
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 837190
• PubChem ID: 91884997
• Update Time: 2025-04-19

(3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Chemical and Physical Properties

Names and Identifiers

• Stigmasta-4,22-diene-3,6-diol, (3b,6b,22E)-
• (22E)-Stigmasta-4,22-diene-3,6-diol
• STIGMASTA-4,22-DIENE-3BETA,6BETA-DIOL
• Stigmasta-4,22-diene-3β,6β-diol
• 5a-Sitostan-3-one (7CI)
• 5a-Stigmastan-3-one (6CI,8CI)
• sitostanone
• stigmast-3-one
• Stigmastan-3-one,(5a)
• stigmastanone
• [ "" ]
• (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8
• Stigmasta-4,22-diene-3??,6??-diol
• FS-9457
• (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
• AKOS040762533
• 167958-89-6

• Inchi： 1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h8-9,16,18-25,27,30-31H,7,10-15,17H2,1-6H3/b9-8+/t19-,20-,21+,22+,23-,24+,25+,27-,28-,29-/m1/s1
• InChI Key： YLQCVNVIULEHRQ-YIWILWCSSA-N
• SMILES： O[C@H]1C2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]3[C@@H]2C1)O

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 7.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 535.7±38.0 °C at 760 mmHg
• Flash Point: 219.7±21.4 °C
• PSA: 40.46000
• LogP: 6.77160
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

(3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives